Cas no 13042-18-7 (3,3-Diphenyl-N-(1-phenylethyl)propan-1-amine)
13042-18-7 structure
Product Name:3,3-Diphenyl-N-(1-phenylethyl)propan-1-amine
3,3-Diphenyl-N-(1-phenylethyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Diphenyl-N-(1-phenylethyl)propan-1-amine
- Benzenepropanamine, g-phenyl-N-(1-phenylethyl)-
- Benzenepropanamine, γ
- Benzylamine, N-(3,3-diphenylpropyl)-α-methyl-
- Fendilin
- N-(1-Phenylethyl)-3,3-diphenylpropylamine
- N-(3,3-Diphenylpropyl)-1-phenylethylamine
- N-(3,3-Diphenylpropyl)-α-methylbenzylamine
- Phendilin
- -phenyl-N-(1-phenylethyl)-
- 3,3-Diphenyl-N-(1-phenylethyl)-1-propanamine
- 13042-18-7
- NS00005501
- DB08980
- 3,3-diphenyl-N-(1-phenylethyl)-1-propanamine;hydrochloride
- S253D559A8
- CHEMBL254832
- Prestwick0_000270
- Spectrum2_001006
- Benzenepropanamine, .gamma.-phenyl-N-(1-phenylethyl)-
- SPBio_002339
- KBio2_003491
- AB00053592
- FENDILINE [WHO-DD]
- KBioSS_000923
- CS-0013595
- EINECS 235-915-6
- BSPBio_000120
- Prestwick1_000270
- Phendilin; dl-Fendiline
- Benzylamine, N-(3,3-diphenylpropyl)-.alpha.-methyl-
- Fendilinum [INN-Latin]
- Q999767
- Fendilinum
- N-(3,3-Diphenylpropyl)-.alpha.-methylbenzylamine
- Spectrum3_001436
- KBio2_006059
- AKOS022180841
- Spectrum_000443
- NCGC00018223-02
- NCGC00018223-06
- UNII-S253D559A8
- 3,3-Diphenyl-N-(1-phenylethyl)-1-propanamine #
- HY-B0984A
- 3,3-diphenylpropyl(1-phenylethyl)amine;hydrochloride
- Prestwick3_000270
- fendiline
- Spectrum4_000417
- Spectrum5_001302
- Fendiline (INN)
- Benzenepropanamine, gamma-phenyl-N-(1-phenylethyl)-
- CHEBI:94434
- KBioGR_000714
- QTL1_000037
- SPBio_001131
- SBI-0051635.P002
- Fendilina [INN-Spanish]
- DTXSID5048473
- FENDILINE [MI]
- BRD-A71033472-003-15-5
- Fendiline [INN]
- IDI1_000604
- cid_5702162
- Fendilina
- Prestwick2_000270
- KBio1_000604
- BPBio1_000132
- KBio2_000923
- NMKSAYKQLCHXDK-UHFFFAOYSA-N
- BSPBio_003172
- FT-0736508
- NINDS_000604
- BDBM61401
- D07185
- AB00053592_14
- KBio3_002392
- SCHEMBL63814
- DivK1c_000604
- BRD-A71033472-003-05-6
-
- Inchi: 1S/C23H25N/c1-19(20-11-5-2-6-12-20)24-18-17-23(21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,19,23-24H,17-18H2,1H3
- InChI Key: NMKSAYKQLCHXDK-UHFFFAOYSA-N
- SMILES: N(C(C)C1C=CC=CC=1)CCC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 315.19885
- Monoisotopic Mass: 315.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 5.5
Experimental Properties
- Density: 1.031
- Boiling Point: bp0.3 206-210°
- Flash Point: 207.9°C
- Refractive Index: 1.582
- PSA: 12.03
3,3-Diphenyl-N-(1-phenylethyl)propan-1-amine Related Literature
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Siah Pei Shan,Xie Xiaoke,Boopathy Gnanaprakasam,Tuan Thanh Dang,Balamurugan Ramalingam,Han Vinh Huynh,Abdul Majeed Seayad RSC Adv. 2015 5 4434
-
Stephen J. Geier,Christopher M. Vogels,Jennifer A. Melanson,Stephen A. Westcott Chem. Soc. Rev. 2022 51 8877
-
Jadhav Rahul Dhanaji,Polasani Samatha,Silver Raju,Prathama S. Mainkar,Raju Adepu,Srivari Chandrasekhar Chem. Commun. 2023 59 2648
-
Armando Carlone,Luca Bernardi Org. Chem. Front. 2017 4 1651
-
5. Catalytic utilization of converter gas – an industrial waste for the synthesis of pharmaceuticalsSofiya A. Runikhina,Oleg I. Afanasyev,Ekaterina A. Kuchuk,Dmitry S. Perekalin,Rajenahally V. Jagadeesh,Matthias Beller,Denis Chusov Chem. Sci. 2023 14 4346
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